3-Amino-N,N,N-trimethylpropan-1-aminium bromide

3-Amino-N,N,N-trimethylpropan-1-aminium bromide (CAS 28841-49-8) is a bifunctional aliphatic quaternary ammonium salt featuring a reactive primary amine and a permanently charged trimethylammonium headgroup, separated by a flexible propyl linker [1]. In industrial and advanced laboratory procurement, it is primarily sourced as a cationic building block for polymer functionalization and as a bulky spacer or passivating cation in halide perovskite photovoltaics [2]. The presence of the bromide counterion ensures strict halide fidelity when integrated into bromide-based or mixed-halide perovskite systems, while the primary amine enables facile coupling via amidation or Schiff base formation without the need for aggressive alkylation conditions.

Substituting this compound with its chloride analog (3-Amino-N,N,N-trimethylpropan-1-aminium chloride) or simpler monoamines like propylammonium bromide (PABr) introduces critical failure modes in sensitive applications [1]. In perovskite manufacturing, introducing a chloride salt into a bromide-rich lattice induces spontaneous halide segregation and unwanted bandgap shifting under illumination [2]. Furthermore, substituting with non-quaternized analogs like PABr removes the permanent cationic charge and steric bulk of the trimethylammonium group, severely compromising moisture resistance in 2D/3D perovskite capping layers and reducing the pH-independent ion-exchange capacity of functionalized hydrogels [1].

Halide Segregation Prevention

When passivating bromide-based perovskites (e.g., MAPbBr3 or CsPbBr3), maintaining halide homogeneity is critical to prevent trap-state formation. Using 3-Amino-N,N,N-trimethylpropan-1-aminium bromide ensures exact halide matching, resulting in highly stable photoluminescence. In contrast, substituting with the chloride analog introduces mixed-halide domains, leading to significant emission red-shifting under operational conditions [1].

Procurement of the exact bromide salt is mandatory for optoelectronic applications where emission wavelength and phase stability are critical.

Hydrophobic Shielding at Perovskite Interfaces

The bulky trimethylammonium headgroup provides superior steric hindrance compared to linear alkylamines. When applied as a 2D capping layer on 3D perovskites, 3-Amino-N,N,N-trimethylpropan-1-aminium bromide effectively blocks moisture ingress, drastically extending the operational lifetime of the film in high-humidity environments compared to standard propylammonium bromide [1].

The bulky quaternary ammonium group provides superior steric protection against moisture, making it essential for commercializing stable perovskite devices.

Efficient Polymer Amidation

For synthesizing cationic polymers, grafting via the primary amine of 3-Amino-N,N,N-trimethylpropan-1-aminium bromide is significantly more efficient than direct alkylation using bromo-terminated analogs. The amine reacts rapidly with activated esters (e.g., EDC/NHS chemistry), achieving near-quantitative yields under mild aqueous conditions, whereas alkylation requires harsh heating and suffers from lower conversion rates [1].

Procuring the amine-terminated compound allows for milder, faster, and higher-yielding functionalization of sensitive biological or polymeric substrates.

pH-Independent Charge Retention

Unlike primary diamines, the quaternary ammonium group in 3-Amino-N,N,N-trimethylpropan-1-aminium bromide maintains a permanent positive charge regardless of the environmental pH. This makes it vastly superior to 1,3-propanediammonium dibromide for applications requiring high charge density in alkaline conditions, such as anion exchange membranes [1].

The permanent quaternary ammonium group ensures reliable performance in alkaline environments, such as anion exchange membranes or alkaline fuel cells.

Passivation of Bromide Perovskite Solar Cells

This compound is the optimal choice for surface passivation of CsPbBr3 or MAPbBr3 films. The primary amine anchors to surface defects, while the bulky quaternary group repels moisture, all without introducing foreign halides that would cause phase segregation [1].

Cationic Hydrogel and Resin Synthesis

Ideal for grafting onto carboxylic acid-functionalized polymers (e.g., hyaluronic acid, polyacrylic acid) via standard peptide coupling. It creates pH-independent cationic materials for drug delivery or wastewater treatment more efficiently than bromo-alkyl analogs [2].

Anion Exchange Membrane Fabrication

Used as a hydrophilic, permanently charged side-chain precursor that can be easily grafted onto polymer backbones. It maintains high hydroxide conductivity even in strongly alkaline conditions where primary amines would deprotonate [3].